molecular formula C16H11F3N2O3 B6193401 3-phenyl-1,2-dihydro-1,8-naphthyridin-2-one, trifluoroacetic acid CAS No. 2648948-58-5

3-phenyl-1,2-dihydro-1,8-naphthyridin-2-one, trifluoroacetic acid

Cat. No.: B6193401
CAS No.: 2648948-58-5
M. Wt: 336.3
Attention: For research use only. Not for human or veterinary use.
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Description

3-phenyl-1,2-dihydro-1,8-naphthyridin-2-one, trifluoroacetic acid is a chemical compound belonging to the class of 1,8-naphthyridines, which are heterocyclic compounds known for their diverse biological activities and photochemical properties

Properties

CAS No.

2648948-58-5

Molecular Formula

C16H11F3N2O3

Molecular Weight

336.3

Purity

95

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-phenyl-1,2-dihydro-1,8-naphthyridin-2-one, trifluoroacetic acid typically involves multicomponent reactions, Friedländer synthesis, hydroamination of terminal alkynes followed by Friedländer cyclization, and metal-catalyzed synthesis. These methods provide efficient pathways to obtain the desired compound with high purity and yield.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using optimized conditions to ensure cost-effectiveness and scalability. The choice of reagents, solvents, and reaction parameters is crucial to achieving high yields and minimizing by-products.

Chemical Reactions Analysis

Types of Reactions: 3-phenyl-1,2-dihydro-1,8-naphthyridin-2-one, trifluoroacetic acid can undergo various chemical reactions, including oxidation, reduction, substitution, and addition reactions. These reactions are essential for modifying the compound's structure and enhancing its properties for specific applications.

Common Reagents and Conditions:

  • Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

  • Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

  • Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles, such as halides or alkoxides.

  • Addition: Addition reactions may involve the use of organometallic reagents or other suitable reactants.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, substituted analogs, and addition products, each with unique chemical and biological properties.

Scientific Research Applications

3-phenyl-1,2-dihydro-1,8-naphthyridin-2-one, trifluoroacetic acid has a wide range of applications in scientific research. It is used in the development of new pharmaceuticals, as a building block in organic synthesis, and as a probe in biological studies. Its unique structure and reactivity make it a valuable tool for exploring new chemical reactions and biological pathways.

Mechanism of Action

The mechanism by which 3-phenyl-1,2-dihydro-1,8-naphthyridin-2-one, trifluoroacetic acid exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, leading to the modulation of biological processes. Understanding the precise mechanism of action is crucial for developing its applications in medicine and industry.

Comparison with Similar Compounds

3-phenyl-1,2-dihydro-1,8-naphthyridin-2-one, trifluoroacetic acid is compared with other similar compounds, such as 1,8-naphthyridine derivatives and related heterocyclic compounds. These comparisons highlight its uniqueness in terms of chemical structure, reactivity, and biological activity. Similar compounds include:

  • Gemifloxacin: A fluoroquinolone antibiotic containing a 1,8-naphthyridine core.

  • Indole derivatives: Heterocyclic compounds with diverse biological activities.

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